Cas no 1352329-32-8 (2-(tert-Butyl)-1,6-naphthyridin-5-amine)

• Product Name: 2-(tert-Butyl)-1,6-naphthyridin-5-amine
• CAS No: 1352329-32-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 2085502
• PubChem ID: 58717348
• Update Time: 2025-11-01

2-(tert-Butyl)-1,6-naphthyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-1,6-naphthyridin-5-amine
• 2-tert-butyl-1,6-naphthyridin-5-amine
• 2-tert-butyl-5-amino-1,6-naphthyridine
• IFDJMDDTINTVSR-UHFFFAOYSA-N
• 1352329-32-8
• 2-(1,1-Dimethylethyl)-1,6-naphthyridin-5-amine
• SCHEMBL9985956
• DA-11659

• Inchi： 1S/C12H15N3/c1-12(2,3)10-5-4-8-9(15-10)6-7-14-11(8)13/h4-7H,1-3H3,(H2,13,14)
• InChI Key： IFDJMDDTINTVSR-UHFFFAOYSA-N
• SMILES： N1C2C=CN=C(C=2C=CC=1C(C)(C)C)N

Computed Properties

• Exact Mass: 201.126597491Da
• Monoisotopic Mass: 201.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-(tert-Butyl)-1,6-naphthyridin-5-amine

Introduction to 2-(tert-Butyl)-1,6-naphthyridin-5-amine (CAS No. 1352329-32-8)

2-(tert-Butyl)-1,6-naphthyridin-5-amine, with the CAS number 1352329-32-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 2-(tert-Butyl)-1,6-naphthyridin-5-amine is characterized by a naphthyridine core substituted with a tert-butyl group at the 2-position and an amino group at the 5-position. The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the compound's reactivity and biological activity. The amino group at the 5-position provides additional functionalization opportunities, making this compound a versatile building block for drug discovery and development.

Recent studies have highlighted the potential of 2-(tert-Butyl)-1,6-naphthyridin-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the tert-butyl substitution plays a crucial role in enhancing the compound's anti-inflammatory activity, suggesting that structural modifications can be used to optimize its therapeutic potential.

In another study published in the European Journal of Medicinal Chemistry in 2020, 2-(tert-Butyl)-1,6-naphthyridin-5-amine was evaluated for its antiviral properties against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that this compound effectively inhibits viral replication by interfering with key viral enzymes. The amino group at the 5-position was found to be essential for its antiviral activity, indicating that this functional group can be targeted for further optimization.

The anticancer potential of 2-(tert-Butyl)-1,6-naphthyridin-5-amine has also been explored in preclinical studies. A research team from the University of California, Los Angeles (UCLA) investigated the compound's ability to induce apoptosis in various cancer cell lines. Their findings, published in Cancer Research in 2019, demonstrated that 2-(tert-Butyl)-1,6-naphthyridin-5-amine selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways. The tert-butyl group was shown to enhance the compound's cytotoxicity against cancer cells while minimizing toxicity to normal cells.

The pharmacokinetic properties of 2-(tert-Butyl)-1,6-naphthyridin-5-amine have been studied to assess its suitability as a drug candidate. Research conducted at the National Institutes of Health (NIH) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that 2-(tert-Butyl)-1,6-naphthyridin-5-amine has favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics make it an attractive candidate for further development as an oral therapeutic agent.

In addition to its therapeutic applications, 2-(tert-Butyl)-1,6-naphthyridin-5-amine has been used as a synthetic intermediate in the preparation of more complex molecules. Its versatile reactivity and functional groups allow it to participate in various chemical reactions, such as coupling reactions with aryl halides and nucleophilic substitutions with electrophiles. This makes it a valuable starting material for synthesizing novel compounds with diverse biological activities.

The safety profile of 2-(tert-Butyl)-1,6-naphthyridin-5-amine has been extensively evaluated through toxicological studies. In vitro assays have shown that this compound exhibits low cytotoxicity towards normal human cell lines at therapeutic concentrations. In vivo studies conducted in animal models have also demonstrated its safety when administered orally or intravenously over extended periods. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 2-(tert-Butyl)-1,6-naphthyridin-5-amine (CAS No. 1352329-32-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.